Cas no 954761-00-3 (N-benzyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-benzyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954761-00-3
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• CID: 5431044
• Update Time: 2025-10-28

N-benzyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-phenyl-5-propan-2-yltriazole-4-carboxamide
• N-benzyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H20N4O/c1-14(2)18-17(19(24)20-13-15-9-5-3-6-10-15)21-22-23(18)16-11-7-4-8-12-16/h3-12,14H,13H2,1-2H3,(H,20,24)
• InChI Key： PXWBHFWDJWKQAZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C(C)C)=C(C(NCC2=CC=CC=C2)=O)N=N1

Additional information on N-benzyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

N-Benzyloxycarbonylphenylpropane Triazole Derivative: CAS No. 954761-00-3

The compound with CAS No. 954761-00-3, known as N-benzyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which incorporates a triazole ring system—a five-membered aromatic heterocycle containing three nitrogen atoms. The triazole moiety is a key feature of this compound and has been extensively studied for its potential applications in drug design, polymer chemistry, and advanced materials.

The molecular structure of N-benzyl-N-(phenyl)-5-(propan-2-yloxy)carbonyl triazole is characterized by the presence of a benzene ring attached to the triazole via a methylene group (benzyl group). Additionally, the molecule features a phenyl substituent at position 1 of the triazole ring and an isopropoxy carbonyl group at position 5. This combination of functional groups imparts unique chemical properties to the compound, making it versatile for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing supramolecular assemblies and stimuli-responsive materials. The triazole ring's ability to form hydrogen bonds and engage in π–π interactions makes it an ideal component for designing self-healing polymers and adaptive materials. Furthermore, the presence of the benzyl and phenyl groups enhances the compound's compatibility with organic solvents and improves its thermal stability.

In terms of synthesis, N-benzyl-N-(phenyl)-5-(propan-2-yloxy)carbonyl triazole can be prepared via a variety of methods. One common approach involves the click chemistry reaction between an azide and an alkyne in the presence of copper catalysts. This method is not only efficient but also environmentally friendly, aligning with the principles of green chemistry. The use of such sustainable synthetic strategies underscores the importance of minimizing environmental impact in modern chemical research.

Another area where this compound has shown promise is in pharmacology. The triazole ring is known to exhibit bioactivity in various biological systems, making it a valuable component in drug design. Recent studies have investigated its potential as an anti-inflammatory agent and an anticancer drug candidate. The molecule's ability to modulate cellular signaling pathways and interact with key protein targets makes it a compelling candidate for further exploration in medicinal chemistry.

Moreover, N-benzyl-N-(phenyl)-5-(propan-2-yloxy)carbonyl triazole has been utilized as a versatile linker in click chemistry applications. Its ability to form stable covalent bonds under mild conditions has made it a popular choice for constructing complex molecules and functional materials. This property has been leveraged in the development of novel sensors, drug delivery systems, and nanomaterials.

In conclusion, N-benzyl-N-(phenyl)-5-(propan-2-yloxy)carbonyl triazole (CAS No. 954761-00-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with its versatile functional groups and sustainable synthesis methods, positions it as a valuable tool for advancing research in organic chemistry, materials science, and pharmacology.